N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide

• Molecular Formula: C14H21NOS
• Molecular Weight: 251.39 g/mol
• IUPAC Name: N-butan-2-yl-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C14H21NOS/c1-4-12(3)15-14(16)9-10-17-13-7-5-11(2)6-8-13/h5-8,12H,4,9-10H2,1-3H3,(H,15,16)
• InChI Key: DLHISPZCQXIFHW-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)CCSC1=CC=C(C=C1)C

Description

N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BMS-986, and it is an inhibitor of the bromodomain and extra-terminal (BET) family of proteins. BET proteins are known to play a crucial role in gene transcription, and their inhibition has been linked to various therapeutic benefits. In

Scientific Research Applications

BMS-986 has been extensively studied for its potential applications in various scientific research fields. One of the primary applications of this compound is in cancer research. N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide proteins are known to play a crucial role in the development and progression of cancer, and their inhibition has been shown to have therapeutic benefits. BMS-986 has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo, making it a promising candidate for cancer therapy.
In addition to cancer research, BMS-986 has also been studied for its potential applications in various other research fields, including immunology, inflammation, and cardiovascular diseases. N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide proteins have been shown to play a role in these areas, and their inhibition with BMS-986 has been linked to various therapeutic benefits.

Mechanism of Action

BMS-986 works by inhibiting the N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide family of proteins, which are known to play a crucial role in gene transcription. These proteins bind to acetylated lysine residues on histones, which are important for the regulation of gene expression. By inhibiting N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide proteins, BMS-986 disrupts this process, leading to changes in gene expression that can have therapeutic benefits.
Biochemical and Physiological Effects
The biochemical and physiological effects of BMS-986 have been extensively studied. In addition to its inhibitory effects on N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide proteins, BMS-986 has also been shown to have anti-inflammatory effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which are known to play a role in various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of BMS-986 for lab experiments is its high potency and selectivity for N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide proteins. This compound has been shown to have excellent inhibitory activity against N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide proteins, making it a valuable tool for studying their role in various biological processes.
However, one of the limitations of BMS-986 is its relatively short half-life. This compound has a half-life of approximately 5 hours, which can make it challenging to study its effects in vivo. Additionally, the high potency of BMS-986 can also make it challenging to determine its optimal dose for various experimental conditions.

Future Directions

There are several future directions for research on BMS-986. One area of interest is the development of more potent and selective N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide inhibitors. While BMS-986 has shown promising results, there is still room for improvement in terms of its potency and selectivity.
Another area of interest is the study of the effects of BMS-986 in combination with other therapies. N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide inhibitors have been shown to enhance the efficacy of various cancer therapies, and it will be interesting to see if BMS-986 can have similar effects when used in combination with other drugs.
Conclusion
BMS-986 is a promising compound with potential applications in various scientific research fields. Its inhibitory effects on N-(sec-butyl)-3-[(4-methylphenyl)sulfanyl]propanamide proteins make it a valuable tool for studying their role in various biological processes. While there are still limitations to its use, further research on BMS-986 and its derivatives could lead to the development of new therapies for cancer, inflammation, and other diseases.

Synthesis Methods

The synthesis of BMS-986 involves the reaction between 4-methylphenylthiol and sec-butylamine in the presence of a base catalyst. The resulting product is then subjected to a series of purification steps to obtain the pure compound. This synthesis method has been optimized to produce high yields of BMS-986 with excellent purity.